Cas no 269398-91-6 (Fmoc-(R)-3-Amino-4-(2-naphthyl)-butyric acid)

Fmoc-(R)-3-Amino-4-(2-naphthyl)-butyric acid is a chiral amino acid derivative featuring an Fmoc-protected amine group and a 2-naphthyl side chain. This compound is particularly valuable in peptide synthesis, where its stereochemistry and aromatic functionality enable the incorporation of rigid, hydrophobic motifs into peptide sequences. The Fmoc group ensures compatibility with standard solid-phase peptide synthesis (SPPS) protocols, allowing for selective deprotection under mild basic conditions. Its naphthyl moiety enhances binding interactions in target biomolecules, making it useful in designing peptidomimetics or bioactive peptides. The high purity and well-defined chiral center ensure reproducibility in research applications, particularly in medicinal chemistry and drug development.
Fmoc-(R)-3-Amino-4-(2-naphthyl)-butyric acid structure
269398-91-6 structure
Product Name:Fmoc-(R)-3-Amino-4-(2-naphthyl)-butyric acid
CAS No:269398-91-6
MF:C29H25NO4
MW:451.51310801506
MDL:MFCD01860938
CID:253856
PubChem ID:57652261
Update Time:2025-10-31

Fmoc-(R)-3-Amino-4-(2-naphthyl)-butyric acid Chemical and Physical Properties

Names and Identifiers

    • Fmoc-(R)-3-Amino-4-(2-naphthyl)-butyric acid
    • (R)-3-(Fmoc-amino)-4-(2-naphthyl)butyric acid
    • Fmoc-(2-naphthyl)-D-beta-homoalanine
    • Fmoc-(R)-3-amino-4-(2-thienyl)-butyric acid
    • Fmoc-D-β-HoAla(2-Naphthyl)-OH
    • FMOC-D-ALA(2-NAPH)-(C*CH2)OH
    • Fmoc-D-b-HoAla(2-naphthyl)-OH
    • RARECHEM AK PT F048
    • Fmoc-D-β-2-Homonal-OH
    • (R)-3-(((9H-fluoren-9-yl)methoxy)carbonylamino)-4-(naphthalen-2-yl)butanoic acid
    • F12302
    • AKOS025117401
    • (3R)-3-(9H-fluoren-9-ylmethoxycarbonylamino)-4-naphthalen-2-ylbutanoic acid
    • 269398-91-6
    • A818715
    • (3R)-3-({[(9H-FLUOREN-9-YL)METHOXY]CARBONYL}AMINO)-4-(NAPHTHALEN-2-YL)BUTANOIC ACID
    • (R)-3-(Fmoc-amino)-4-(2-naphthyl)butyric acid, >=95.0%
    • PS-12051
    • Fmoc-(R)-3-Amino-4-(2-naphthyl)butyric acid
    • CS-W009651
    • EN300-7390081
    • SCHEMBL119644
    • MFCD01860938
    • Fmoc-(R)-3-amino-4-(2-naphthyl)butanoic acid
    • (R)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-4-(naphthalen-2-yl)butanoic acid
    • AC-22124
    • (3R)-3-{[(9H-fluoren-9-ylmethoxy)carbonyl]amino}-4-(naphthalen-2-yl)butanoic acid
    • MDL: MFCD01860938
    • Inchi: 1S/C29H25NO4/c31-28(32)17-22(16-19-13-14-20-7-1-2-8-21(20)15-19)30-29(33)34-18-27-25-11-5-3-9-23(25)24-10-4-6-12-26(24)27/h1-15,22,27H,16-18H2,(H,30,33)(H,31,32)/t22-/m1/s1
    • InChI Key: LQGDRWACMZMSCD-JOCHJYFZSA-N
    • SMILES: O(C(N[C@@H](CC(=O)O)CC1C=CC2C=CC=CC=2C=1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

  • Exact Mass: 451.17800
  • Monoisotopic Mass: 451.178
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 9
  • Complexity: 688
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 5.8
  • Topological Polar Surface Area: 75.6A^2

Experimental Properties

  • Color/Form: Off white powder.
  • Density: 1.275
  • Boiling Point: 702.5°C at 760 mmHg
  • Flash Point: 378.7°C
  • Refractive Index: 1.661
  • PSA: 75.63000
  • LogP: 6.15520
  • Solubility: Not determined

Fmoc-(R)-3-Amino-4-(2-naphthyl)-butyric acid Security Information

  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Safety Instruction: S22; S24/25
  • FLUKA BRAND F CODES:10
  • Storage Condition:2-8°C
  • HazardClass:IRRITANT

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Additional information on Fmoc-(R)-3-Amino-4-(2-naphthyl)-butyric acid

Professional Introduction to Fmoc-(R)-3-Amino-4-(2-naphthyl)-butyric Acid (CAS No. 269398-91-6)

Fmoc-(R)-3-Amino-4-(2-naphthyl)-butyric acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biotechnology. This compound, identified by its Chemical Abstracts Service (CAS) number CAS No. 269398-91-6, is a crucial intermediate in the synthesis of various bioactive molecules. Its unique structural features, including the presence of an Fmoc (fluorenylmethyloxycarbonyl) protecting group and a chiral center, make it particularly valuable for applications in peptide synthesis and drug development.

The Fmoc protecting group is a widely used strategy in peptide coupling reactions, ensuring the stability and purity of intermediates during synthesis. The (R)-configuration of the chiral center in Fmoc-(R)-3-Amino-4-(2-naphthyl)-butyric acid adds an additional layer of specificity, which is essential for the development of enantiomerically pure pharmaceuticals. This compound's structural motif, featuring a 2-naphthyl substituent, also contributes to its potential utility in designing molecules with enhanced binding affinity and selectivity.

In recent years, there has been a growing interest in the development of novel therapeutic agents that target complex biological pathways. The scaffold presented by Fmoc-(R)-3-Amino-4-(2-naphthyl)-butyric acid aligns well with this trend, as it can serve as a building block for creating molecules with tailored pharmacological properties. For instance, researchers have explored its use in designing ligands for G-protein coupled receptors (GPCRs), which are involved in a wide range of physiological processes and are common targets for therapeutic intervention.

One of the most compelling aspects of this compound is its potential application in the synthesis of peptidomimetics. Peptidomimetics are designed to mimic the bioactivity of natural peptides while offering improved pharmacokinetic profiles. The combination of the Fmoc group and the rigid 2-naphthyl moiety in Fmoc-(R)-3-Amino-4-(2-naphthyl)-butyric acid provides a stable framework that can be modified to enhance binding interactions with biological targets. This has led to several innovative approaches in drug discovery, particularly in the treatment of neurological disorders and cancer.

The role of computational chemistry and high-throughput screening has further enhanced the utility of Fmoc-(R)-3-Amino-4-(2-naphthyl)-butyric acid. Advanced computational methods allow researchers to predict the binding affinity and specificity of potential drug candidates with remarkable accuracy. By integrating these techniques with traditional synthetic methodologies, scientists can accelerate the discovery process and identify promising leads more efficiently. This synergy between experimental chemistry and computational modeling underscores the importance of compounds like CAS No. 269398-91-6 in modern drug development.

Moreover, the versatility of Fmoc-(R)-3-Amino-4-(2-naphthyl)-butyric acid extends beyond peptide synthesis. It has been utilized in the development of novel catalysts and ligands for asymmetric transformations, which are critical for producing enantiomerically pure compounds on an industrial scale. The presence of the 2-naphthyl group not only enhances steric hindrance but also introduces electronic properties that can be leveraged to optimize reaction conditions and yields.

In conclusion, Fmoc-(R)-3-Amino-4-(2-naphthyl)-butyric acid represents a significant advancement in synthetic chemistry, offering unique opportunities for drug discovery and molecular design. Its combination of structural features makes it an invaluable tool for researchers seeking to develop innovative therapeutic agents. As our understanding of biological systems continues to evolve, compounds like this will play an increasingly pivotal role in addressing complex diseases and improving patient outcomes.

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